molecular formula C12H13ClO2S B8670353 2-Acetylthiomethyl-3-phenyl-propionyl chloride CAS No. 65444-05-5

2-Acetylthiomethyl-3-phenyl-propionyl chloride

Cat. No.: B8670353
CAS No.: 65444-05-5
M. Wt: 256.75 g/mol
InChI Key: SYIWWWZVQZBRJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetylthiomethyl-3-phenyl-propionyl chloride is a useful research compound. Its molecular formula is C12H13ClO2S and its molecular weight is 256.75 g/mol. The purity is usually 95%.
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Properties

CAS No.

65444-05-5

Molecular Formula

C12H13ClO2S

Molecular Weight

256.75 g/mol

IUPAC Name

S-(2-benzyl-3-chloro-3-oxopropyl) ethanethioate

InChI

InChI=1S/C12H13ClO2S/c1-9(14)16-8-11(12(13)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3

InChI Key

SYIWWWZVQZBRJE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)SCC(CC1=CC=CC=C1)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2.0 g (8.40 mmol) of (R)-2-acetylthiomethyl-3-phenylpropanoic acid (Ia R) (Example 1, stage e) are placed in a round-bottomed flask. The flask is cooled by an ice-water bath and 1.2 g (10.08 mmol) of thionyl chloride are added dropwise. The mixture is stirred overnight to room temperature.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

(S)-2-Acetylthiomethyl-3-phenylpropanoic acid (Ia S) (Example 2, stage e) is treated with thionyl chloride according to the same procedure as that described in Example 3, stage f.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step One

Synthesis routes and methods III

Procedure details

Dissolve 10 g (42 mmole) of 2-acetylthiomethyl-3-phenyl propionic acid and 10 g (84 mmole) of thionyl chloride in 50 ml of toluene. Stir for 10 hrs. under nitrogen and concentrate in vacuo. Dissolve the residue in 50 ml of toluene and again concentrate in vacuo. Repeat this step five times to obtain the product as a light brown oil.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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